Cas no 1261925-23-8 (4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid)

• Product Name: 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid
• CAS No: 1261925-23-8
• MF: C₁₄H₇Cl₂NO₂
• MW: 292.116881608963
• MDL: MFCD18321305
• CID: 2763875
• PubChem ID: 53227196
• Update Time: 2025-10-28

4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(4-CHLORO-3-CYANOPHENYL)BENZOIC ACID
• 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95%
• DTXSID00690783
• MFCD18321305
• 4',5-Dichloro-3'-cyano[1,1'-biphenyl]-2-carboxylic acid
• 1261925-23-8
• 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid

• MDL： MFCD18321305
• Inchi： 1S/C14H7Cl2NO2/c15-10-2-3-11(14(18)19)12(6-10)8-1-4-13(16)9(5-8)7-17/h1-6H,(H,18,19)
• InChI Key： IDVOWMHYRCLELA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=C(C#N)C=1)Cl

Computed Properties

• Exact Mass: 290.9853839Da
• Monoisotopic Mass: 290.9853839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61.1Ų

Additional information on 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid

Introduction to 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid (CAS No. 1261925-23-8) and Its Emerging Applications in Chemical Biology

4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, identified by the Chemical Abstracts Service registry number 1261925-23-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoic acid derivative class, characterized by its unique structural motifs that include chloro and cyano substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid consists of a benzoic acid core substituted at the 2-position with a phenyl ring that is further functionalized with chloro and cyano groups at the 4- and 3-positions, respectively. This arrangement creates multiple sites for interaction with biological targets, which has been leveraged in various research endeavors. The compound’s dual chloro substitution enhances its reactivity, while the cyano group introduces a polar character, influencing its solubility and binding affinity.

In recent years, there has been a surge in interest regarding benzoic acid derivatives as pharmacological agents due to their broad spectrum of biological activities. 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid has been explored as a potential lead compound in the development of drugs targeting inflammatory diseases, cancer, and neurological disorders. Its structural features allow for selective modulation of enzyme activity and receptor binding, which are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have utilized 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid as a starting material to develop novel inhibitors that target specific kinases involved in tumor progression. Preliminary studies have demonstrated promising results in vitro, showing potent inhibition of kinase activity with minimal off-target effects.

The compound’s potential extends beyond kinase inhibition. It has also been investigated as an intermediate in the synthesis of protease inhibitors, which are essential for managing viral infections and autoimmune diseases. The chloro and cyano groups provide handles for further chemical modification, enabling the design of molecules with enhanced pharmacokinetic properties. This flexibility has made 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid a favorite among medicinal chemists seeking to develop next-generation therapeutics.

Advances in computational chemistry have further accelerated the exploration of 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid. Molecular docking studies have been conducted to predict its binding interactions with biological targets, providing insights into its mechanism of action. These studies have revealed that the compound can engage with both protein and nucleic acid targets, suggesting its utility in multifaceted therapeutic strategies.

The synthesis of 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and cyanation steps are particularly critical, as they determine the compound’s reactivity and biological efficacy. Recent innovations in green chemistry have led to more sustainable synthetic routes, reducing waste and improving yield while maintaining high purity standards.

In clinical research, 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid has been tested in preclinical models to evaluate its safety and efficacy. Initial findings suggest that it exhibits low toxicity at therapeutic doses and demonstrates significant therapeutic potential across multiple disease indications. These results have spurred interest among pharmaceutical companies looking to develop new treatments for unmet medical needs.

The future prospects for 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid are vast, with ongoing research exploring its role in drug discovery and development. Innovations in synthetic methodologies and computational biology are expected to unlock new possibilities for this compound, further solidifying its position as a cornerstone in chemical biology research.